Cas no 79322-76-2 (Methyl 4-(1-hydroxyethyl)benzoate)
79322-76-2 structure
Product Name:Methyl 4-(1-hydroxyethyl)benzoate
CAS No:79322-76-2
MF:C10H12O3
MW:180.200483322144
CID:984646
PubChem ID:6932348
Update Time:2025-04-20
Methyl 4-(1-hydroxyethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(1-hydroxyethyl)benzoate
- METHYL 4-(1-HYDROXYETHYL)BENZOATE, TECH., 90
- 84851-56-9
- racemic methyl 4-(1-hydroxyethyl)benzoate
- FT-0709625
- CS-0154105
- Methyl 4-(1-hydroxyethyl)benzoate #
- AKOS016013043
- Benzoic acid, 4-(1-hydroxyethyl)-, methyl ester
- CEA68171
- SY122925
- FT-0628577
- 4-(1-hydroxyethyl)benzoic acid methyl ester
- 79322-76-2
- BS-17636
- SCHEMBL1516780
- Z816113634
- MFCD00216476
- methyl-4-(1-hydroxyethyl)benzoate
- 4-(1-hydroxy-ethyl)-benzoic acid methyl ester
- EN300-55837
- caprylichydrazide
-
- Inchi： 1S/C10H12O3/c1-7(11)8-3-5-9(6-4-8)10(12)13-2/h3-7,11H,1-2H3
- InChI Key： KAXLTAULVFFCNL-UHFFFAOYSA-N
- SMILES： OC(C)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: Not available
- Density: 1.1272 (rough estimate)
- Melting Point: 52°C
- Boiling Point: 148-152°C/1mm Hg
- Flash Point: 125.3°C
- Refractive Index: 1.5430 (estimate)
- PSA: 46.53000
- LogP: 1.52650
- Solubility: Not available
Methyl 4-(1-hydroxyethyl)benzoate Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Methyl 4-(1-hydroxyethyl)benzoate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
79322-76-2 (Methyl 4-(1-hydroxyethyl)benzoate) Related Products
- 23450-30-8(Benzoic acid,4-(phenylmethyl)-, methyl ester)
- 108419-03-0(Methyl 4-(hydroxy(phenyl)methyl)benzoate)
- 84851-56-9(Methyl 4-(1-hydroxyethyl)benzoate)
- 7364-20-7(Methyl 4-Ethylbenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
